Cas no 117773-04-3 (Adgggg)

• Product Name: Adgggg
• CAS No: 117773-04-3
• MF: C₂₅H₄₂N₂O₁₉
• MW: 674.602989673615
• CID: 155112
• Update Time: 2023-08-02

Adgggg Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• O-(5-acetamido-3,5-didesoxyglycerogalacto-2-nonuloyranosyluronic)-(2-3)-O-galactoyranosyl-(1-3)-2-acetamido-2-desoxygalactopyranose
• 3)-2-(acetylamino)-2-deoxy- (9CI)
• 3)-O-b-D-galactopyranosyl-(1&reg
• 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->3)-2-(acetylamino)-2-deoxy-beta-D-galactopyranose
• Adgggg
• 3,5-Dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranonosyl-(2->3)hexopyranosyl-(1->3)-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranose

• Inchi： 1S/C25H42N2O19/c1-7(31)26-13-9(33)3-25(24(40)41,45-20(13)15(35)10(34)4-28)46-21-17(37)12(6-30)43-23(18(21)38)44-19-14(27-8(2)32)22(39)42-11(5-29)16(19)36/h9-23,28-30,33-39H,3-6H2,1-2H3,(H,26,31)(H,27,32)(H,40,41)/t9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,22+,23-,25-/m0/s1
• InChI Key： KMRCGPSUZRGVOV-TXYBRGFCSA-N
• SMILES： O([C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)O)O)O

Computed Properties

• Exact Mass: 674.238
• Monoisotopic Mass: 674.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 344

Experimental Properties

• Density: 1.7
• Boiling Point: 1190.4°Cat760mmHg
• Flash Point: 673.8°C
• Refractive Index: 1.649